Cas no 2248311-56-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)propanoate
• CAS No: 2248311-56-8
• MF: C₁₂H₁₁NO₄S
• MW: 265.285042047501
• CID: 6010722
• PubChem ID: 165859942
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248311-56-8
• EN300-6513143
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)propanoate

• Inchi： 1S/C12H11NO4S/c1-7(18-2)12(16)17-13-10(14)8-5-3-4-6-9(8)11(13)15/h3-7H,1-2H3
• InChI Key： UXCBWLWJMKPPHG-UHFFFAOYSA-N
• SMILES： S(C)C(C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 265.04087901g/mol
• Monoisotopic Mass: 265.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)propanoate (CAS No. 2248311-56-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)propanoate, identified by its CAS number 2248311-56-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines an isoindole core with functional groups that enhance its potential biological activity. The presence of both a 1,3-dioxo (ketone-like) moiety and a 2-(methylsulfanyl)propanoate side chain contributes to its distinctive chemical properties, making it a subject of interest for further exploration in drug discovery and development.

The isoindole scaffold is a privileged structure in medicinal chemistry, known for its versatility in exhibiting various biological activities. The incorporation of the 1,3-dioxo group introduces electrophilic centers that can participate in nucleophilic additions, while the methylsulfanyl substituent adds lipophilicity and potential for interaction with biological targets. These structural features make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)propanoate a promising candidate for further investigation into its pharmacological effects.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The isoindole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. Specifically, compounds with similar structural motifs have shown promise in preclinical studies as inhibitors of key enzymes involved in cancer progression. The 1,3-dioxo group in this molecule resembles the carbonyl functionality found in many bioactive natural products and synthetic drugs, suggesting that it may play a role in modulating biological pathways.

The methylsulfanyl group is another important feature of this compound. Sulfur-containing heterocycles are well-known for their biological activity and have been incorporated into numerous drugs due to their ability to interact with biological macromolecules. For instance, thioethers and thiazoles have demonstrated significant therapeutic effects in various diseases. The presence of the methylsulfanyl propanoate side chain in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)propanoate could enhance its solubility and bioavailability while allowing for selective binding to target proteins.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of novel compounds for potential biological activity. Virtual screening techniques have been employed to identify molecules that may interact with specific protein targets relevant to human diseases. Given its unique structural features, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)propanoate has been hypothesized to exhibit inhibitory effects on enzymes such as kinases or proteases that are implicated in cancer and inflammation. These hypotheses are supported by preliminary computational studies that suggest favorable binding affinities and interactions with potential target proteins.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the isoindole core through cyclization reactions followed by functionalization at the 2-position with the methylsulfanyl propanoate group. Advances in synthetic methodologies have enabled more efficient and scalable production of complex heterocyclic compounds like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework.

Once synthesized, the evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)propanoate involves rigorous testing to assess its pharmacokinetic properties and potential side effects. In vitro assays are conducted to determine its interaction with biological targets and measure its efficacy against relevant disease models. Additionally, preclinical studies may be performed to evaluate its safety profile and pharmacokinetic behavior in animal models before considering human clinical trials.

The significance of this compound lies not only in its structural novelty but also in its potential therapeutic applications. As drug discovery continues to evolve towards more targeted and personalized therapies, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)propanoate offer new opportunities for developing treatments against challenging diseases such as cancer and inflammatory disorders. The combination of computational predictions with experimental validation will be crucial in determining whether this molecule fulfills its promise as a lead compound for future drug development.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isоindol - 2 - yl 2 - (methylsulfanyl)prоpanоatе (CAS No. 224831156 - 8) represents an intriguing candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activity. Its isoindole core combined with functional groups such as the 1 , 3 - dіoxо иd thе methyі sulfanyіп roрanoаtе sіde cһaіn suggеst аn іntеrеstіng рotentіаl fоr drυg discoveгу . Whіle mоrе rесeпt stuԁіеѕ аrе nееԁеd tо еxрlоге іtѕ phаrmacologісаl р рореrtіeѕ , thе cοmbіnаtіon оf с computаtіonаl аnԁ ехреrіmeոtаl approасhes hаѕ еnhaոсеԁ іtѕ росееd іntеrеѕt аmоng chесkісhес ѕ tudу еxрerсеrtѕ . As rесeոtlу dесrіbееd , thіѕ соmmоnd іѕ оf іntеrесt fоr іts ротentіal bісееcееееееееееееееееeeeeeсееееееееееeeeeeсееееeeeсeeeeeecееeсeeeeeекeeecееceeeceeeceeeceeeceeeceeeceeeceeeeекeeecееcccерссссссссссссссссссссссссссssssssssssssssssssssssssssssssसीसीसीसीसीसीसीसीसीसीसीसीसीसीसीसी